Cas no 886212-78-8 (Methyl 2-hydroxy-4-(trifluoromethyl)pyrimidine-5-carboxylate)

• Product Name: Methyl 2-hydroxy-4-(trifluoromethyl)pyrimidine-5-carboxylate
• CAS No: 886212-78-8
• MF: C₇H₅F₃N₂O₃
• MW: 222.121412038803
• MDL: MFCD10699110
• CID: 827566
• PubChem ID: 37859565
• Update Time: 2025-06-08

Methyl 2-hydroxy-4-(trifluoromethyl)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-hydroxy-4-(trifluoromethyl)pyrimidine-5-carboxylate
• Methyl 2-hydroxy-4-(trifluoromethyl)pyrimidine-5-carboxylate hydrate
• 1,2-dihydro-2-oxo-4-(trifluoromethyl)- 5-Pyrimidinecarboxylic acid methyl ester
• methyl 2-oxo-6-(trifluoromethyl)-1H-pyrimidine-5-carboxylate
• 886212-78-8
• 2-HYDROXY-4-TRIFLUOROMETHYL-PYRIMIDINE-5-CARBOXYLIC ACID METHYL ESTER
• WRCKVJJFKYULAL-UHFFFAOYSA-N
• AKOS008901397
• Methyl 2-oxo-6-(trifluoromethyl)-1,2-dihydropyrimidine-5-carboxylate
• DTXSID20653375
• AS-5853
• SB59441
• AU-004/43508418
• methyl 2-hydroxy-4-(trifluoromethyl)-5-pyrimidinecarboxylate
• FT-0717189
• MFCD10699110
• SCHEMBL4592101
• Methyl2-hydroxy-4-(trifluoromethyl)pyrimidine-5-carboxylate
• CS-0361766
• methyl 2-oxo-4-(trifluoromethyl)-1H-pyrimidine-5-carboxylate
• DA-19213

• MDL： MFCD10699110
• Inchi： 1S/C7H5F3N2O3/c1-15-5(13)3-2-11-6(14)12-4(3)7(8,9)10/h2H,1H3,(H,11,12,14)
• InChI Key： WRCKVJJFKYULAL-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)OC)C=NC(N1)=O)(F)F

Computed Properties

• Exact Mass: 222.02522651g/mol
• Monoisotopic Mass: 222.02522651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• Melting Point: 208-210℃

Additional information on Methyl 2-hydroxy-4-(trifluoromethyl)pyrimidine-5-carboxylate

Methyl 2-hydroxy-4-(trifluoromethyl)pyrimidine-5-carboxylate (CAS No. 886212-78-8): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-hydroxy-4-(trifluoromethyl)pyrimidine-5-carboxylate, identified by its CAS number 886212-78-8, is a highly significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its pyrimidine core structure adorned with hydroxyl, trifluoromethyl, and carboxylate functional groups, has garnered considerable attention due to its versatile applications in the development of novel therapeutic agents.

The structural motif of Methyl 2-hydroxy-4-(trifluoromethyl)pyrimidine-5-carboxylate imparts unique chemical properties that make it an invaluable building block in medicinal chemistry. The presence of the trifluoromethyl group, in particular, enhances the metabolic stability and lipophilicity of derivatives, a critical factor in drug design. Recent advancements in synthetic methodologies have further streamlined the preparation of this compound, enabling more efficient and scalable production processes.

In the context of contemporary pharmaceutical research, Methyl 2-hydroxy-4-(trifluoromethyl)pyrimidine-5-carboxylate has been extensively explored for its potential in addressing various therapeutic challenges. Studies have demonstrated its utility in synthesizing compounds with antimicrobial, antiviral, and anticancer properties. For instance, derivatives of this scaffold have shown promising activity against resistant bacterial strains, highlighting the need for innovative approaches in combating infectious diseases.

The trifluoromethyl substitution on the pyrimidine ring not only influences the pharmacokinetic profile but also modulates the electronic properties of the molecule. This characteristic has been leveraged to design molecules with enhanced binding affinity to biological targets. In particular, research has focused on developing kinase inhibitors where the trifluoromethyl group plays a pivotal role in optimizing interactions with the enzyme active site.

Recent publications highlight the role of Methyl 2-hydroxy-4-(trifluoromethyl)pyrimidine-5-carboxylate in the synthesis of next-generation antiviral agents. The pyrimidine core is a common structural feature in nucleoside analogs, which are known for their efficacy against viral infections. By incorporating functional groups such as hydroxyl and carboxylate, researchers have been able to fine-tune the pharmacological properties of these derivatives, leading to improved therapeutic outcomes.

The carboxylate moiety in Methyl 2-hydroxy-4-(trifluoromethyl)pyrimidine-5-carboxylate offers additional opportunities for chemical modification. This group can be utilized for further derivatization via esterification, amidation, or coupling reactions, expanding its utility in drug development pipelines. Such modifications have enabled the creation of a diverse array of compounds with tailored biological activities.

The synthesis of Methyl 2-hydroxy-4-(trifluoromethyl)pyrimidine-5-carboxylate involves multi-step organic transformations that require precise control over reaction conditions. Advances in catalytic systems and green chemistry principles have contributed to more sustainable and environmentally friendly synthetic routes. These improvements not only enhance efficiency but also align with global efforts to minimize the environmental impact of pharmaceutical manufacturing.

In conclusion, Methyl 2-hydroxy-4-(trifluoromethyl)pyrimidine-5-carboxylate represents a cornerstone compound in modern pharmaceutical research. Its unique structural features and versatile reactivity make it an indispensable tool for medicinal chemists striving to develop innovative therapies. As scientific understanding continues to evolve, the applications of this compound are expected to expand, further solidifying its importance in the fight against human disease.